1-(2,5-dimethylbenzyl)-4-methylpiperazine
Overview
Description
1-(2,5-dimethylbenzyl)-4-methylpiperazine (DMBMPP) is a chemical compound that belongs to the class of piperazine derivatives. It has gained attention in recent years due to its potential applications in scientific research, particularly in the field of neuroscience. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 1-(2,5-dimethylbenzyl)-4-methylpiperazine involves its selective binding to the dopamine D2 receptor. This binding results in the inhibition of dopamine release and the modulation of dopamine receptor signaling. This mechanism of action makes 1-(2,5-dimethylbenzyl)-4-methylpiperazine a useful tool for studying the role of dopamine in various physiological and pathological processes.
Biochemical and Physiological Effects:
1-(2,5-dimethylbenzyl)-4-methylpiperazine has been shown to have various biochemical and physiological effects. It has been shown to inhibit dopamine release and modulate dopamine receptor signaling, which can result in changes in behavior and cognition. 1-(2,5-dimethylbenzyl)-4-methylpiperazine has also been shown to affect other neurotransmitter systems, such as the glutamate and GABA systems. These effects make 1-(2,5-dimethylbenzyl)-4-methylpiperazine a useful tool for studying the role of neurotransmitters in various physiological and pathological processes.
Advantages and Limitations for Lab Experiments
1-(2,5-dimethylbenzyl)-4-methylpiperazine has several advantages for use in lab experiments. It is a selective dopamine D2 receptor ligand, which makes it useful for studying the function of this receptor. 1-(2,5-dimethylbenzyl)-4-methylpiperazine is also relatively stable and can be easily synthesized. However, there are also limitations to using 1-(2,5-dimethylbenzyl)-4-methylpiperazine in lab experiments. Its selectivity for the dopamine D2 receptor may limit its usefulness in studying other neurotransmitter systems. Additionally, its mechanism of action may not fully reflect the physiological effects of dopamine in vivo.
Future Directions
There are several future directions for research involving 1-(2,5-dimethylbenzyl)-4-methylpiperazine. One potential area of research is the development of new compounds that selectively bind to other neurotransmitter receptors. Another area of research is the use of 1-(2,5-dimethylbenzyl)-4-methylpiperazine in animal models to study the role of dopamine in various physiological and pathological processes. Additionally, the use of 1-(2,5-dimethylbenzyl)-4-methylpiperazine in combination with other compounds may provide new insights into the complex interactions between neurotransmitter systems.
Conclusion:
In conclusion, 1-(2,5-dimethylbenzyl)-4-methylpiperazine (1-(2,5-dimethylbenzyl)-4-methylpiperazine) is a useful tool for studying the function of dopamine receptors in scientific research. Its selective binding to the dopamine D2 receptor and its biochemical and physiological effects make it a promising compound for studying the role of neurotransmitters in various physiological and pathological processes. While there are limitations to using 1-(2,5-dimethylbenzyl)-4-methylpiperazine in lab experiments, its potential applications in future research make it an important compound to study.
Synthesis Methods
1-(2,5-dimethylbenzyl)-4-methylpiperazine can be synthesized using a method that involves the reaction of 2,5-dimethylbenzyl chloride with 4-methylpiperazine in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions and results in the formation of 1-(2,5-dimethylbenzyl)-4-methylpiperazine as a white crystalline solid.
Scientific Research Applications
1-(2,5-dimethylbenzyl)-4-methylpiperazine has shown promising results in scientific research, particularly in the field of neuroscience. It has been studied for its potential use as a tool to study the function of neurotransmitter receptors, specifically the dopamine receptor. 1-(2,5-dimethylbenzyl)-4-methylpiperazine has been shown to selectively bind to the dopamine D2 receptor and can be used to study its function in vivo and in vitro.
properties
IUPAC Name |
1-[(2,5-dimethylphenyl)methyl]-4-methylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-12-4-5-13(2)14(10-12)11-16-8-6-15(3)7-9-16/h4-5,10H,6-9,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEDNAAKTPSEJKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2CCN(CC2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40967128 |
Source
|
| Record name | 1-[(2,5-Dimethylphenyl)methyl]-4-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40967128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,5-Dimethylphenyl)methyl]-4-methylpiperazine | |
CAS RN |
5269-29-4 |
Source
|
| Record name | 1-[(2,5-Dimethylphenyl)methyl]-4-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40967128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(1-azepanyl)-2-oxoethyl]-6-(4-fluorophenyl)-3(2H)-pyridazinone](/img/structure/B5640480.png)
![5-[methyl(2-phenylethyl)amino]-2-(2-oxo-2-thiomorpholin-4-ylethyl)pyridazin-3(2H)-one](/img/structure/B5640513.png)
![(1S*,5R*)-3-[(pyridin-2-ylthio)acetyl]-6-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one](/img/structure/B5640531.png)
![6-chloro-4-{[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-2-methylquinoline](/img/structure/B5640536.png)
![9-(5-chloro-2-furoyl)-1-oxa-9-azaspiro[5.5]undecan-5-ol](/img/structure/B5640554.png)
![N-[(3,5-dimethyl-1-propyl-1H-pyrazol-4-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5640561.png)
![2-(benzylthio)-7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B5640577.png)
![[(3aS*,10aS*)-2-[(5-propylisoxazol-3-yl)carbonyl]-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrol-10a(10H)-yl]methanol](/img/structure/B5640580.png)